Cas no 2172025-77-1 (1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine)

• Product Name: 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine
• CAS No: 2172025-77-1
• MF: C₁₆H₃₀N₂O₂S
• MW: 314.48660326004
• CID: 5779822
• PubChem ID: 165521375
• Update Time: 2025-05-22

1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1283839
• 1-{bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine
• 2172025-77-1
• 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine

• Inchi： 1S/C16H30N2O2S/c1-16(2)5-7-18(8-6-16)21(19,20)11-15(17)14-10-12-3-4-13(14)9-12/h12-15H,3-11,17H2,1-2H3
• InChI Key： ICIKMFOWGRPDKP-UHFFFAOYSA-N
• SMILES： S(CC(C1CC2CCC1C2)N)(N1CCC(C)(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.20279938g/mol
• Monoisotopic Mass: 314.20279938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine

Comprehensive Analysis of 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine (CAS No. 2172025-77-1)

The compound 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine (CAS No. 2172025-77-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its bicyclo[2.2.1]heptane core, combined with a 4,4-dimethylpiperidine sulfonyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its sulfonamide functionality and rigid bicyclic framework.

In recent years, the demand for novel sulfonyl-containing compounds has surged, driven by their versatility in medicinal chemistry. The 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine stands out due to its balanced lipophilicity and steric properties, which are critical for optimizing drug-like molecules. Its CAS No. 2172025-77-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key hotspots in current research is the exploration of bridged ring systems like bicyclo[2.2.1]heptane for their conformational rigidity and metabolic stability. This compound’s dimethylpiperidine moiety further enhances its pharmacokinetic profile, making it a subject of interest for central nervous system (CNS) targeting agents. Questions such as "How does sulfonyl substitution impact bioavailability?" or "What are the synthetic routes for CAS 2172025-77-1?" are commonly encountered in scientific forums, underscoring the need for detailed studies.

From a synthetic perspective, the preparation of 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine involves multi-step organic transformations, including sulfonylation and amine coupling reactions. The CAS No. 2172025-77-1 is often referenced in patents and journals describing innovative methodologies for constructing bridged bicyclic scaffolds. Its structural complexity also aligns with trends in fragment-based drug design, where smaller, well-defined modules are used to build larger bioactive molecules.

In the context of AI-driven drug discovery, this compound’s molecular descriptors (e.g., logP, polar surface area) are valuable for machine learning models predicting ADMET properties. Searches like "role of bicyclo[2.2.1]heptane in modern pharmacology" or "applications of sulfonamide derivatives" highlight the intersection of traditional chemistry and computational approaches. Furthermore, the 4,4-dimethylpiperidine segment is noted for its potential to improve blood-brain barrier penetration, a recurring theme in neurotherapeutic research.

Environmental and regulatory considerations are also pivotal. While CAS 2172025-77-1 is not classified as hazardous, its green chemistry synthesis routes are a focus area. Researchers are investigating catalytic systems and solvent-free conditions to minimize waste, aligning with global sustainability goals. This aligns with frequent queries such as "eco-friendly synthesis of sulfonyl amines" or "scalable production of bicyclic compounds."

In summary, 1-{Bicyclo[2.2.1]heptan-2-yl}-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine (CAS No. 2172025-77-1) exemplifies the synergy between structural innovation and practical utility. Its bicyclo[2.2.1]heptane backbone and sulfonamide group position it as a versatile building block for next-generation therapeutics and functional materials. As scientific inquiries evolve, this compound will likely remain at the forefront of discussions on molecular design and chemical biology.